Taurohyocholate anion

• Molecular Formula: C26H44NO7S-
• Molecular Weight: 514.7 g/mol
• IUPAC Name: 2-[[(4R)-4-[(3R,5R,6R,7S,8S,9S,10R,13R,14S,17R)-3,6,7-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate
• InChI: InChI=1S/C26H45NO7S/c1-15(4-7-21(29)27-12-13-35(32,33)34)17-5-6-18-22-19(9-11-25(17,18)2)26(3)10-8-16(28)14-20(26)23(30)24(22)31/h15-20,22-24,28,30-31H,4-14H2,1-3H3,(H,27,29)(H,32,33,34)/p-1/t15-,16-,17-,18+,19+,20+,22+,23-,24+,25-,26-/m1/s1
• InChI Key: XSOLDPYUICCHJX-QZEPYOAJSA-M
• Isomeric SMILES: C[C@H](CCC(=O)NCCS(=O)(=O)[O-])[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H]([C@@H]([C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C
• Canonical SMILES: CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2C(C(C4C3(CCC(C4)O)C)O)O)C

Description

Taurohyocholate is conjugate base of taurohyocholic acid. It is a conjugate base of a taurohyocholic acid.

Scientific Research Applications

• Carrier-Mediated Transport in Xenopus laevis Oocytes : Taurocholate efflux in Xenopus laevis oocytes suggests a carrier-mediated process. This carrier can be inhibited and trans stimulated by various substances, indicating its role in the efflux of potentially toxic organic anions (Shneider & Moyer, 1993).

• Stimulation of Cholangiocyte Proliferation and Secretion : Taurocholate interacts with cholangiocytes, stimulating DNA synthesis and increasing secretin receptor gene expression. This suggests that elevated bile acid levels can stimulate ductal secretion and cholangiocyte proliferation (Alpini et al., 1999).

• Organic Anion Transporting Polypeptide Mediates Organic Anion/HCO3 − Exchange : Taurocholate uptake in HeLa cells is shown to be Na+-independent, saturable, and accompanied by HCO3 −exchange. This finding is crucial in understanding the mechanism of organic anion uptake mediated by the organic anion transporting polypeptide (Satlin, Amin, & Wolkoff, 1997).

• Role in Hepatic Excretory Mechanisms for Organic Anions : Research shows that taurocholate excretion requires a unique step in biliary excretion not required by other organic anions. This is demonstrated through studies of inheritable disorders in sheep, which are relevant to understanding similar human conditions (Alpert, Mosher, Shanske, & Arias, 1969).

• Serum Bile Acids and Liver Cirrhosis : Elevated levels of serum bile acids, including taurocholate, are indicative of exacerbated liver function. This finding highlights their potential as biomarkers for staging liver cirrhosis and monitoring its progression (Wang et al., 2016).

• Identification of Novel Transporters : The discovery of new multispecific organic anion transporters like OAT-K2 in the rat kidney, which transports taurocholate and other hydrophobic anions, provides insights into the epithelial transport of these compounds in the kidney (Masuda et al., 1999).